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Compound of Interest

Compound Name: raparin

CAS No.: 139352-36-6

Cat. No.: B1178120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Raparin is a heparinoid, a complex mixture of sulfated glycosaminoglycans (GAGs), extracted

from the marine snail Rapana venosa. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and biological activities of raparin.

Detailed experimental protocols for its extraction, characterization, and bioactivity assessment

are presented. Furthermore, this document elucidates the known signaling pathways

associated with its anticoagulant, antioxidant, and antiproliferative effects through detailed

diagrams. The compiled data, presented in structured tables and visualizations, aims to serve

as a foundational resource for researchers and professionals in drug development exploring

the therapeutic potential of this marine-derived compound.

Chemical Structure and Physicochemical Properties
Raparin is not a single molecular entity but a heterogeneous mixture of glycosaminoglycans.

Structural analyses have revealed that it is predominantly composed of chondroitin sulfate-type

and heparan sulfate-type GAGs.[1] As a heparinoid, its structure is analogous to heparin,
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consisting of repeating disaccharide units. However, the precise sequence and sulfation

patterns of raparin are unique to its marine origin.

General Composition
The chemical composition of a GAG extract from Rapana venosa, which contains raparin, has

been characterized, revealing a high carbohydrate content with significant levels of

hexosamines, uronic acids, and sulfates.[1][2]

Quantitative Physicochemical Properties
A summary of the quantitative physicochemical properties of a GAG extract from Rapana

venosa containing raparin is presented in Table 1.

Property Value Reference

Molecular Weight ~30,000 Da --INVALID-LINK--

Carbohydrate Content 68.49% [1][2]

Protein Content 10.93% [1][2]

Hexosamine Content 22.64% [1][2]

Uronic Acid Content 20.70% [1][2]

Sulfate Content 13.21% [1][2]

Table 1: Physicochemical Properties of Raparin-containing GAG Extract from Rapana venosa

Biological Activities and Mechanisms of Action
Raparin exhibits a range of biological activities, including anticoagulant, antioxidant, and

antiproliferative effects.

Anticoagulant Activity
Similar to heparin, the anticoagulant effect of raparin is its most prominent biological activity.

This activity is primarily mediated through the potentiation of antithrombin III (ATIII), a natural

inhibitor of several coagulation proteases. The raparin-ATIII complex exhibits an accelerated
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inhibition of key enzymes in the coagulation cascade, particularly Factor Xa (FXa) and thrombin

(Factor IIa).[3][4][5][6][7]
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Caption: Anticoagulant mechanism of Raparin.

Antioxidant Activity
Sulfated polysaccharides from marine sources are known to possess antioxidant properties,

primarily through their ability to scavenge free radicals.[8][9] The antioxidant activity of the GAG

extract from Rapana venosa has been demonstrated through free radical scavenging and ferric

ion reducing assays.[1] This activity is attributed to the presence of sulfate groups and the

overall molecular structure.
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Caption: Free radical scavenging by Raparin.

Antiproliferative Activity
The GAG extract from Rapana venosa has shown the ability to inhibit the proliferation of

human cancer cell lines in vitro.[1] The antiproliferative mechanisms of heparin and its

derivatives are multifaceted and may involve the inhibition of angiogenesis, modulation of the

immune system, and interference with key signaling pathways that regulate cell growth and

survival, such as the MAPK and PI3K/Akt pathways.[10][11][12][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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raparin-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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